First oxazagermete: synthesis, structure and thermal cycloreversion into a germanone

Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/A703241B

Abstract
A novel four-membered ring compound, 1,2,4-oxazagermete, is obtained by the reaction of diarylgermylene tbt(tip)Ge: with mesitonitrile oxide; its thermolysis generates germanone tbt(tip)Ge[double bond, length as m-dash]O as evidenced by trapping reactions with dimethylbutadiene and ethanol.
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